Cas no 50448-95-8 (2-Ethylhexyl 3-Mercaptopropionate)

• Product Name: 2-Ethylhexyl 3-Mercaptopropionate
• CAS No: 50448-95-8
• MF: C₁₁H₂₂O₂S
• MW: 218.356182575226
• MDL: MFCD00087933
• CID: 375894
• PubChem ID: 87573036
• Update Time: 2025-06-13

2-Ethylhexyl 3-Mercaptopropionate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-mercapto-, 2-ethylhexyl ester
• 2-Ethylhexyl 3-Mercaptopropionate
• 2-ethylhexyl 3-mercaptopropanoate
• 2-ethylhexyl 3-sulfanylpropanoate
• 3-MERCAPTOPROPIONIC ACID 2-ETHYLHEXYL ESTER
• 3-Mercaptopropionic Acid Octyl Ester
• 2-Octyl 3-Mercaptopropionate
• beta-Mercaptopropionic acid 2-ethylhexyl ester
• SY054044
• 3-MERCAPTOpropanoic acid 2-ETHYLHEXYL ESTER
• D97762
• CS-0134282
• (+/-)-2-ETHYLHEXYL 3-MERCAPTOPROPIONATE
• OW5186THXB
• FT-0761645
• SUODCTNNAKSRHB-UHFFFAOYSA-
• AS-75628
• 3-Mercapto-propionic acid 2-ethylhexyl ester
• InChI=1/C11H22O2S/c1-3-5-6-10(4-2)9-13-11(12)7-8-14/h10,14H,3-9H2,1-2H3
• 3-mercaptopropionic acid 2-ethyhexyl ester
• 2-ethylhexyl3-mercaptopropanoate
• 3-Mercaptopropionic acid 2-ethylhexylester
• NS00057544
• DTXSID30866151
• FEMA NO. 4588
• 3-MERCAPTOPROPIONICACID2-ETHYLHEXYLESTER
• MFCD00087933
• 2-Ethylhexyl 3-sulfanylpropanoate #
• 3-mercapto-propionic acid 2-ethyl-hexyl ester
• A903036
• Q27285880
• 2-ETHYLHEXYL 3-MERCAPTOPROPIONATE, (+/-)-
• Propanoic acid, 3-mercapto-, 2-ethylhexyl ester
• 2-Ethylhexyl-3-mercaptopropionat
• UNII-OW5186THXB
• SCHEMBL301400
• AKOS024334279
• W-110996
• EINECS 256-589-1
• 50448-95-8
• .BETA.-MERCAPTOPROPIONIC ACID 2-ETHYLHEXYL ESTER
• 2-ETHYLHEXYL .BETA.-MERCAPTOPROPIONATE
• M1067
• DA-26218

• MDL： MFCD00087933
• Inchi： 1S/C11H22O2S/c1-3-5-6-10(4-2)9-13-11(12)7-8-14/h10,14H,3-9H2,1-2H3
• InChI Key： SUODCTNNAKSRHB-UHFFFAOYSA-N
• SMILES： SCCC(=O)OCC(CC)CCCC

Computed Properties

• Exact Mass: 218.13400
• Monoisotopic Mass: 218.13405111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 27.3Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.957±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 285.9°C at 760 mmHg
• Flash Point: 125 °C
• Refractive Index: 1.4590 to 1.4610
• Solubility: Almost insoluble (0.076 g/l) (25 º C),
• PSA: 65.10000
• LogP: 3.06590
• FEMA: 4588 | 2-ETHYLHEXYL 3-MERCAPTOPROPIONATE
• Solubility: Not determined

2-Ethylhexyl 3-Mercaptopropionate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Material Chemicals Electrical Materials

Additional information on 2-Ethylhexyl 3-Mercaptopropionate

Comprehensive Guide to 2-Ethylhexyl 3-Mercaptopropionate (CAS No. 50448-95-8): Properties, Applications, and Industry Trends

2-Ethylhexyl 3-Mercaptopropionate (CAS No. 50448-95-8), often abbreviated as EHMP, is a specialized organic compound widely recognized for its unique chemical properties and versatile applications. This ester derivative of 3-mercaptopropionic acid and 2-ethylhexanol has gained significant attention in industries ranging from polymer manufacturing to fragrance formulation. Its molecular structure combines a thiol (-SH) group with an ester linkage, enabling dual functionality as both a reactive intermediate and a performance-enhancing additive.

In recent years, the demand for EHMP has surged due to its role in green chemistry initiatives and sustainable material development. Researchers frequently search for "biodegradable plasticizers" or "low-odor thiol compounds," where 2-Ethylhexyl 3-Mercaptopropionate emerges as a promising candidate. Its compatibility with UV-curable resins and acrylic systems makes it particularly valuable in coatings and adhesives industries seeking alternatives to traditional volatile organic compounds (VOCs).

The compound's physicochemical properties contribute to its industrial relevance. With a molecular weight of 218.34 g/mol and a characteristic sulfurous odor (though milder than many thiol derivatives), EHMP exhibits excellent solubility in common organic solvents while maintaining stability under typical processing conditions. These attributes align with growing market needs for "high-performance additives" and "multifunctional chemical modifiers," as evidenced by increasing patent filings and academic publications referencing CAS No. 50448-95-8.

Innovative applications of 2-Ethylhexyl 3-Mercaptopropionate are expanding in photopolymerization systems. Industry professionals often inquire about "radical photoinitiators" and "thiol-ene click chemistry," where EHMP serves as an efficient chain transfer agent. Its ability to modify polymer network structures enables precise control over material properties such as flexibility, adhesion, and curing speed—critical factors in 3D printing and optical coating technologies.

From an environmental perspective, EHMP addresses several contemporary concerns. Regulatory trends favoring "REACH-compliant chemicals" and "eco-friendly formulations" have positioned this compound as an attractive alternative to more hazardous substances. Its moderate biodegradability and lower aquatic toxicity compared to analogous thiol compounds respond to searches for "safer chemical alternatives" in product development circles.

The synthesis and handling of 2-Ethylhexyl 3-Mercaptopropionate (CAS No. 50448-95-8) require specialized knowledge, prompting frequent queries about "storage conditions for thiol esters" and "stabilization methods." Best practices typically involve nitrogen blanketing, antioxidant additives, and temperature-controlled environments to maintain product integrity. These technical considerations underscore the importance of proper chemical management protocols when working with sulfur-containing compounds.

Market analysts note increasing adoption of EHMP in electronic materials, particularly for "dielectric coatings" and "encapsulation resins." The compound's ability to reduce internal stress in cured polymers while maintaining electrical insulation properties answers industry demands for "reliable electronic packaging materials." This application segment shows particularly strong growth in Asia-Pacific markets, where "advanced material solutions" for consumer electronics manufacturing are in high demand.

Quality control aspects of 2-Ethylhexyl 3-Mercaptopropionate generate substantial technical discussion. Common analytical challenges include "thiol content determination" and "impurity profiling," with gas chromatography (GC) and nuclear magnetic resonance (NMR) being preferred characterization methods. The compound's purity grade significantly impacts performance in sensitive applications like "medical device coatings" or "food-contact materials," where trace contaminants must be rigorously controlled.

Future developments surrounding CAS No. 50448-95-8 are likely to focus on "derivative synthesis" and "formulation optimization." Research institutions and chemical companies are actively investigating modified versions of EHMP with enhanced properties, such as increased hydrolytic stability or reduced odor profiles. These innovations respond to emerging needs in "high-value specialty chemicals" markets where performance differentiation commands premium pricing.

In conclusion, 2-Ethylhexyl 3-Mercaptopropionate represents a compelling case study in functional chemical innovation. Its balance of reactivity, compatibility, and environmental profile positions it favorably against alternative materials across multiple industries. As technological and regulatory landscapes evolve, this versatile compound (CAS No. 50448-95-8) continues to attract research investment and commercial interest, particularly in applications demanding "precision chemical functionality" and "sustainable material science solutions."